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Compound of Interest

Compound Name: N,N'-Diacryloylpiperazine

cat. No.: B15546378

An In-depth Technical Guide to N,N'-Diacryloylpiperazine (CAS 6342-17-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Diacryloylpiperazine, also known as 1,4-Bis(acryloyl)piperazine, is a chemical
compound identified by the CAS number 6342-17-2.[1] Structurally, it is a symmetrical molecule
featuring a central piperazine ring with reactive acryloyl groups attached to each of the two
nitrogen atoms. These terminal vinyl groups make it a bifunctional monomer capable of
participating in free-radical polymerization.

Its primary and most significant application is as a crosslinking agent.[2][3] In polymer
synthesis, particularly in the formation of polyacrylamide gels and other hydrogels, N,N'-
Diacryloylpiperazine serves to covalently link polymer chains together, creating a three-
dimensional network. This network structure is responsible for the characteristic properties of
gels, such as their ability to swell and retain significant amounts of water while maintaining
structural integrity. The resulting gels have enhanced physical strength and find extensive use
in electrophoresis, chromatography, tissue engineering, and controlled drug release systems.

[2]141(5]

Physicochemical and Technical Data

The fundamental properties of N,N'-Diacryloylpiperazine are summarized below. This data is
essential for its proper handling, storage, and application in experimental settings.
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Property

Value

CAS Number

6342-17-2[1][2][6]

Molecular Formula

C10H14N202[1][2]

Molecular Weight 194.23 g/mol [1][7]
1,4-Bis(acryloyl)piperazine, 1,4-

Synonyms Diacryloylpiperazine, Piperazine Diacrylamide
(PDA), BAP[8][9]

Appearance White to off-white solid powder[2][3]

Melting Point 91.5-93.5 °C[2][9]]10]

Boiling Point 434.1 °C at 760 mmHg (Predicted)[2][9]

Density ~1.114 g/cm?3 (Predicted)[2][3]

Purity =299.0% (TLC) for BioXtra grade[7][10]

Solubility Slightly soluble in Chloroform and Methanol[9]

Storage Temperature

2-8°C[2][3][10]

InChl Key

YERHJIBPPDGHCRJ-UHFFFAOY SA-N[9][10]

Canonical SMILES

C=CC(=0)N1CCN(CC1)C(=0)C=C[2][10]

Synthesis and Mechanism of Action

Synthesis

N,N'-Diacryloylpiperazine is typically synthesized via the acylation of piperazine. One

documented method involves the reaction of piperazine with acrylic acid in toluene at 60°C,

using a (ZrOz-Fe3z04-Nb20s) catalyst under an inert atmosphere, which reports a yield of 95%.

[2] A more conventional laboratory-scale approach is the Schotten-Baumann reaction, where

piperazine is treated with two equivalents of acryloyl chloride in the presence of a base (like

sodium hydroxide) to neutralize the HCI byproduct.

Mechanism of Action as a Crosslinker
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The efficacy of N,N'-Diacryloylpiperazine as a crosslinker stems from its two terminal acryloyl
groups. In a free-radical polymerization reaction (e.g., with acrylamide), an initiator (like
ammonium persulfate, APS) generates free radicals.[11] These radicals activate monomer
molecules (acrylamide), which then propagate to form linear polymer chains. When an
activated polymer chain reacts with one of the vinyl groups of N,N'-Diacryloylpiperazine, the
crosslinker is incorporated into that chain. The second vinyl group on the same N,N'-
Diacryloylpiperazine molecule remains available to react with a second, growing polymer
chain. This event forms a covalent bridge—a crosslink—between the two chains. The repetition
of this process builds a robust, three-dimensional hydrogel network.[12]
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Caption: Logical flow of hydrogel formation with N,N'-Diacryloylpiperazine.

Experimental Protocols

The following protocols are representative methodologies for the synthesis and
characterization of a hydrogel using N,N'-Diacryloylpiperazine.

Protocol: Synthesis of a Polyacrylamide Hydrogel
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This protocol describes the free-radical polymerization of acrylamide using N,N'-
Diacryloylpiperazine as a crosslinker.[13] The reaction is initiated by an APS/TEMED redox
system.

4.1.1 Materials and Equipment

e Acrylamide (Monomer)

e N,N'-Diacryloylpiperazine (DAP) (Crosslinker)

o Ammonium persulfate (APS) (Initiator)

e N,N,N',N'-Tetramethylethylenediamine (TEMED) (Catalyst/Accelerator)
o Deionized water

o Beakers, graduated cylinders, magnetic stirrer

» Nitrogen or argon gas source for degassing

e Polymerization mold (e.g., glass plates with spacers, petri dish)

4.1.2 Procedure

e Solution Preparation: In a beaker, dissolve the desired amount of acrylamide monomer and
N,N'-Diacryloylpiperazine crosslinker in deionized water to achieve the target total
monomer concentration (e.g., 10-15% w/v). The molar ratio of monomer to crosslinker can
be varied to control the gel's mechanical properties.

o Degassing: Stir the solution gently while bubbling nitrogen or argon gas through it for 15-20
minutes. This removes dissolved oxygen, which inhibits free-radical polymerization.

e Initiation: Add the initiator, typically as a 10% (w/v) aqueous solution of APS. The amount is
usually around 0.1% of the total monomer weight. Mix gently.

o Catalysis: Add the catalyst, TEMED, to accelerate the generation of free radicals from APS.
The reaction will begin almost immediately. Quickly and carefully pour the solution into the
desired mold.
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o Polymerization: Allow the solution to polymerize at room temperature. Gelation should be
visible within 30 minutes. Let the reaction proceed for several hours to ensure complete
polymerization.

e Post-Processing: Once fully polymerized, carefully remove the hydrogel from the mold.
Submerge it in a large volume of deionized water to wash away any unreacted monomers,
initiator, or catalyst. The washing water should be changed several times over 24-48 hours.

Protocol: Characterization of Hydrogel Swelling Ratio

This protocol determines the equilibrium swelling ratio (ESR), a key quantitative parameter for
hydrogels.[14]

4.2.1 Materials and Equipment

Synthesized hydrogel sample

Deionized water or buffer solution

Beaker or container

Analytical balance

Lint-free tissue (e.g., Kimwipes)

Lyophilizer or vacuum oven
4.2.2 Procedure

e Drying: Take a washed hydrogel sample and freeze-dry it (lyophilize) or dry it in a vacuum
oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

« Initial Weighing: Record the weight of the completely dried hydrogel (W_d).

o Swelling: Immerse the dried hydrogel in a large volume of deionized water or a specified
buffer solution at a constant temperature.
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e Weighing at Intervals: At regular time intervals, remove the hydrogel, gently blot the surface
with a lint-free tissue to remove excess surface water, and weigh the swollen sample (W_s).

o Equilibrium: Repeat step 4 until the weight of the swollen hydrogel becomes constant,
indicating that equilibrium swelling has been reached.

» Calculation: Calculate the equilibrium swelling ratio (ESR) using the formula: ESR (%) =
[(W_s_final - W_d) /W _d] x 100%
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Caption: Standard experimental workflow for hydrogel synthesis and analysis.
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Applications in Research and Drug Development

N,N'-Diacryloylpiperazine is a versatile crosslinker with applications spanning multiple

scientific fields.

Electrophoresis and Proteomics: It is widely used to prepare polyacrylamide gels for
separating proteins and nucleic acids.[2] Gels crosslinked with this agent are reported to
have increased physical strength and can reduce the background in silver-staining methods,
improving the detection and resolution of proteins, particularly in 2D electrophoresis.[1][2][9]

Drug Delivery: The crosslinked hydrogel network can be used to encapsulate therapeutic
agents.[4] The release of the entrapped drug can be controlled by modulating the crosslink
density, which affects the mesh size of the polymer network and thus the diffusion rate. Its
derivatives are also explored for creating stimuli-responsive ("smart”) hydrogels that release
their payload in response to changes in pH or temperature.[15][16]

Tissue Engineering: Biocompatible hydrogels created with N,N'-Diacryloylpiperazine can
act as scaffolds that mimic the extracellular matrix, providing structural support for cell
adhesion, proliferation, and tissue regeneration.[5]

Bioconjugation and Biomaterials: The piperazine core and acryloyl groups allow for its use as
a linker molecule to synthesize bioconjugates and other functional biomaterials.[4][17] It can
be used to create materials for chromatography, such as zwitterionic monoliths for
hydrophilic interaction chromatography.[18]

Safety and Handling

According to safety data sheets, N,N'-Diacryloylpiperazine is classified as a hazardous

substance.

Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[3][6][10][19]

Precautionary Measures:

o Engineering Controls: Use only outdoors or in a well-ventilated area.[6][8]
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o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[8][19] For dusty conditions, a dust mask (e.g., N95) is recommended.
[10]

o Handling: Avoid breathing dust. Wash skin thoroughly after handling.[6][8]

o First Aid:

o Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses
if present and easy to do. Continue rinsing and seek medical attention.[6][19]

o Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[6][3]
o Inhalation: Remove person to fresh air and keep comfortable for breathing.[6][8]

o Storage: Keep container tightly closed and store in a cool, dry, well-ventilated place, typically
at 2-8°C.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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